1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-2-(1-methylpyrazol-3-yl)azepane
• InChI: InChI=1S/C16H20FN3O2S/c1-19-12-10-15(18-19)16-5-3-2-4-11-20(16)23(21,22)14-8-6-13(17)7-9-14/h6-10,12,16H,2-5,11H2,1H3
• InChI Key: NKLYLAWZYMAIJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H20FN3O2S
• Molecular Weight: 337.4 g/mol

Description

1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane, also known as FMPA, is a chemical compound that has been widely studied for its potential use in scientific research. FMPA is a member of the azepane family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane is based on its ability to bind to and block the activity of the dopamine D4 receptor. This receptor is involved in the regulation of dopamine neurotransmission in the brain, which is important for a variety of physiological processes, including reward, motivation, and movement. By blocking the activity of this receptor, this compound can modulate dopamine signaling and potentially affect these processes.
Biochemical and Physiological Effects:
In addition to its effects on dopamine signaling, this compound has been shown to have a number of other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that this compound may have potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane is its high potency and selectivity for the dopamine D4 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane. One area of interest is the development of more potent and selective compounds that can be used to study the dopamine D4 receptor and other GPCRs. Another area of interest is the use of this compound and related compounds in the treatment of neuropsychiatric disorders such as schizophrenia and attention deficit hyperactivity disorder (ADHD). Finally, there is potential for the use of this compound in the development of new drugs for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Synthesis Methods

The synthesis of 1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane involves a multi-step process that begins with the reaction of 1-methyl-1H-pyrazol-3-amine with 4-fluorobenzene sulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)aziridine, which is then treated with sodium azide to form this compound.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-2-(1-methyl-1H-pyrazol-3-yl)azepane has been studied for its potential use in a variety of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. One of the primary uses of this compound is in the study of G protein-coupled receptors (GPCRs), which are a family of cell surface receptors that are involved in a wide range of physiological processes. This compound has been shown to be a potent and selective antagonist of the dopamine D4 receptor, which is a GPCR that has been implicated in a number of neuropsychiatric disorders.